![molecular formula C16H18FN3O2S B2487114 1-(3-((6-Ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidin-1-yl)-2-(thiophen-2-yl)ethanone CAS No. 2034299-02-8](/img/structure/B2487114.png)
1-(3-((6-Ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidin-1-yl)-2-(thiophen-2-yl)ethanone
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Description
“4-Chloro-6-ethyl-5-fluoropyrimidine” is a pyrimidine derivative used as a building block in the preparation of bio-active compounds such as broad-spectrum triazole antifungal agents . It is a yellow liquid .
Molecular Structure Analysis
The molecular formula of “4-Chloro-6-ethyl-5-fluoropyrimidine” is C6H6ClFN2 . The exact molecular structure of “1-(3-((6-Ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidin-1-yl)-2-(thiophen-2-yl)ethanone” is not available in the sources I found.Physical And Chemical Properties Analysis
The physical and chemical properties of “4-Chloro-6-ethyl-5-fluoropyrimidine” include a boiling point of 211°C, a density of 1.286, a flash point of 81°C, and a refractive index of 1.496 . It is soluble in chloroform and ethyl acetate . The physical and chemical properties of “this compound” are not available in the sources I found.Scientific Research Applications
Photoinduced Direct Oxidative Annulation
1-(3-((6-Ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidin-1-yl)-2-(thiophen-2-yl)ethanone can be a part of the photoinduced direct oxidative annulation process. This process enables the formation of highly functionalized polyheterocyclic compounds, which are significant in various synthetic applications (Jin Zhang et al., 2017).
Process Development in Synthesis of Antifungal Agents
This compound may play a role in the synthesis of antifungal agents like Voriconazole. The synthesis involves setting relative stereochemistry and involves a series of reactions that are critical in the development of pharmaceuticals (M. Butters et al., 2001).
Synthesis of Propanoic Acid Derivatives
This compound is useful in synthesizing derivatives like 2-methyl-2-[4-(2-oxo-2-(pyrrolidin-1-yl) ethyl) phenoxy] propanoic acid, which has potential applications in medicinal chemistry and drug design (Zhang Dan-shen, 2009).
Enhancing Electrochromic Properties
In the field of materials science, this compound can contribute to enhancing the electrochromic properties of conducting polymers. Such applications are pivotal in developing advanced materials for various technological uses (Özlem Türkarslan et al., 2007).
Key Intermediate in Drug Synthesis
DFT Study of Molecular Structures
The compound is also studied using density functional theory (DFT) to understand its molecular structures, electrostatic potential, and other physicochemical properties. Such studies are crucial in the field of computational chemistry and molecular modeling (P. Huang et al., 2021).
Properties
IUPAC Name |
1-[3-(6-ethyl-5-fluoropyrimidin-4-yl)oxypyrrolidin-1-yl]-2-thiophen-2-ylethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18FN3O2S/c1-2-13-15(17)16(19-10-18-13)22-11-5-6-20(9-11)14(21)8-12-4-3-7-23-12/h3-4,7,10-11H,2,5-6,8-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SFBVVHRIZOZEGA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(C(=NC=N1)OC2CCN(C2)C(=O)CC3=CC=CS3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18FN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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